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Cat. No.: S002830

Get Quote

The table below summarizes the key identification and structural information for ON 146040:

Property Description

CAS Number 1404231-34-0 [1] [2]

Molecular
Formula

C₂₄H₂₃N₇O₃S [1] [2]

Molecular Weight 489.55 g/mol [1]

Purity ≥98% [1]

Synonyms ON-146040, ON146040 [2]

Description A dual PI3K and BCR-ABL inhibitor that targets the STAT3 and STAT5 pathways
[1].

Hazards and Safety Information

The Safety Data Sheet (SDS) classifies ON 146040 with specific hazards that must be addressed in the

laboratory [2].
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Hazard Classification Hazard Statements

Acute Toxicity (Oral, Category 4) H302: Harmful if swallowed [2].

Acute Aquatic Toxicity (Category 1) H410: Very toxic to aquatic life with long-lasting effects [2].

Chronic Aquatic Toxicity (Category 1)

Safe Handling and Storage

Adherence to the following safety precautions is essential when handling ON 146040 [2]:

Personal Protective Equipment (PPE): Wear safety goggles, protective gloves, and suitable

impervious clothing. Use a suitable respirator to avoid inhaling dust or aerosols.
Engineering Controls: Work only in areas with appropriate exhaust ventilation. Ensure accessible

safety showers and eye-wash stations are nearby.
Safe Handling Practices: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where the chemical is handled. Avoid dust formation.
Storage Conditions: Keep the container tightly sealed in a cool, well-ventilated area. Store away

from direct sunlight and ignition sources. For long-term stability, store at -20°C (powder) or -80°C (if in
solvent) [2].

Environmental Precautions: Prevent release into the environment. Avoid product contact with
drains, water courses, or soil.

General Guidance on Stock Solution Preparation

The search results do not contain specific solvent, concentration, or step-by-step preparation protocols for

ON 146040. The following guidance is based on standard laboratory practice for preparing stock solutions of

research compounds.

Solvent Selection: The choice of solvent is critical and depends on the compound's solubility and the

planned assays. Common solvents include Dimethyl Sulfoxide (DMSO), ethanol, or methanol. For
cell-based assays, sterile DMSO is frequently used.

Concentration: A typical stock solution concentration for in vitro studies is in the millimolar (mM)
range (e.g., 10-100 mM).

Preparation Workflow: The following diagram outlines the general workflow for preparing and storing
a stock solution.
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Start Preparation

Calculate Mass Needed

Weigh Compound in Vessel

Add Appropriate Solvent

Mix Thoroughly to Dissolve

Aliquot into Small Volumes

Label with Date and Details

Store at Recommended Temp

Record in Lab Notebook

Click to download full resolution via product page
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Suggestions for Finding Detailed Protocols

To obtain the specific information needed for your research, consider the following approaches:

Contact Suppliers Directly: The most reliable method is to contact the manufacturers or suppliers of

ON 146040, such as Bioquote Ltd or DC Chemicals [1] [2]. They can often provide technical data
sheets with recommended solvents, solubility data, and storage conditions.

Consult Scientific Literature: Search specialized databases like PubMed or Scopus for research
articles that use ON 146040. The "Materials and Methods" sections of these papers frequently detail

how stock solutions were prepared.
Refer to General Laboratory Manuals: Standard reference texts, such as "Lab Ref" or "The ELISA

Guidebook," offer general protocols for solution preparation that can be adapted.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Product Identification and Properties]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b002830#on-146040-stock-solution-

preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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